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Compound of Interest

Compound Name: JNJ-42041935

Cat. No.: B608221 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of investigational compounds like JNJ-42041935, a potent HIF-PHD inhibitor, is a critical

component of laboratory safety and regulatory compliance. This guide provides essential,

immediate safety and logistical information for the proper disposal of JNJ-42041935, ensuring

the protection of personnel and the environment.

Core Chemical and Safety Data
JNJ-42041935, also known as HIF-PHD Inhibitor II, is a halogenated benzimidazole derivative.

A comprehensive understanding of its chemical and safety properties is fundamental to its

correct disposal. The following table summarizes key quantitative data for JNJ-42041935.

Property Value

Chemical Name

1-(6-chloro-5-(trifluoromethoxy)-1H-

benzo[d]imidazol-2-yl)-1H-pyrazole-4-carboxylic

acid

Molecular Formula C₁₂H₆ClF₃N₄O₃

Molecular Weight 346.65 g/mol

Physical Form Solid

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Severely hazardous to water
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Step-by-Step Disposal Protocol
While a specific Safety Data Sheet (SDS) for JNJ-42041935 was not directly available, general

procedures for the disposal of combustible, water-hazardous solid chemical waste should be

strictly followed. Adherence to local, state, and federal regulations is paramount.

1. Personal Protective Equipment (PPE): Before handling JNJ-42041935 for disposal, ensure

appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Collection and Segregation:

Solid Waste: Collect unadulterated JNJ-42041935 powder in a clearly labeled, sealed

container designated for chemical waste. Do not mix with other waste types.

Contaminated Materials: Any materials that have come into contact with JNJ-42041935,

such as weighing paper, pipette tips, and contaminated gloves, should be collected in a

separate, clearly labeled hazardous waste container.

Solutions: For solutions of JNJ-42041935, absorb the liquid with an inert absorbent material

(e.g., vermiculite, dry sand). Once absorbed, treat the material as solid chemical waste.

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"JNJ-42041935," and any other information required by your institution's environmental

health and safety (EHS) department.

Store the sealed waste containers in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

4. Final Disposal:
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Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal contractor.

Provide the waste disposal service with all available information on the chemical's properties

and hazards.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of JNJ-42041935.
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JNJ-42041935 Disposal Workflow

Start: Identify JNJ-42041935 Waste

Assess Waste Form

Solid Powder

Solid

Contaminated Labware

Contaminated

Solution

Liquid

Collect in Labeled
Hazardous Waste Container

Collect in Separate Labeled
Hazardous Waste Container

Absorb with Inert Material

Store in Designated
Hazardous Waste Area

Treat Absorbed Material
as Solid Waste

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal

Click to download full resolution via product page

JNJ-42041935 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b608221?utm_src=pdf-body-img
https://www.benchchem.com/product/b608221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the relevant local, state, and federal regulations before handling

or disposing of any chemical waste.

To cite this document: BenchChem. [Navigating the Safe Disposal of JNJ-42041935: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608221#jnj-42041935-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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